Cas no 380656-30-4 (Propanamide,N-methyl-3-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]-)

• Product Name: Propanamide,N-methyl-3-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]-
• CAS No: 380656-30-4
• MF: C₇H₁₁N₅O₃
• MW: 213.193940401077
• CID: 298359
• PubChem ID: 121226919
• Update Time: 2025-04-19

Propanamide,N-methyl-3-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-methyl-3-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]-
• Propanamide, N-methyl-3-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]- (9CI)
• 380656-30-4
• 3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)(methyl)amino)propanamide

• Inchi： 1S/C7H11N5O3/c1-12(3-2-4(8)13)5-6(14)9-7(15)11-10-5/h2-3H2,1H3,(H2,8,13)(H2,9,11,14,15)
• InChI Key： KZPNOCCEGDEIIT-UHFFFAOYSA-N
• SMILES： O=C1C(=NNC(N1)=O)N(C)CCC(N)=O

Computed Properties

• Exact Mass: 213.08633
• Monoisotopic Mass: 213.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 111.69